Cas no 76088-63-6 (1,2,3-Benzenetriol,4-nitro-)
1,2,3-Benzenetriol,4-nitro- structure
Product Name:1,2,3-Benzenetriol,4-nitro-
CAS No:76088-63-6
MF:C6H5NO5
MW:171.107601881027
CID:560920
PubChem ID:5324734
Update Time:2025-04-19
1,2,3-Benzenetriol,4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Benzenetriol,4-nitro-
- 4-nitro-1,2,3-trimethoxybenzene
- 4-nitropyrogallol
- 4-Nitro-1.2.3-trihydroxy-benzol
- 4-Nitro-pyrogallol (2,3,4-Trihydroxy-nitrobenzol)
- 4-nitrobenzene-1,2,3-triol
- 76088-63-6
- SCHEMBL351534
- InChI=1/C6H5NO5/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2,8-10
-
- Inchi： 1S/C6H5NO5/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2,8-10H
- InChI Key： FPYOMUFYEZASGS-UHFFFAOYSA-N
- SMILES： OC1C(=C(C=CC=1[N+](=O)[O-])O)O
Computed Properties
- Exact Mass: 171.01700
- Monoisotopic Mass: 171.01677226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 106.51000
- LogP: 1.23480
1,2,3-Benzenetriol,4-nitro- Customs Data
- HS CODE：2908999090
- Customs Data：
China Customs Code:
2908999090Overview:
2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1,2,3-Benzenetriol,4-nitro- Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
76088-63-6 (1,2,3-Benzenetriol,4-nitro-) Related Products
- 16090-33-8(2-Nitrobenzene-1,4-diol)
- 16600-92-3(2-Nitrophloroglucinol)
- 6665-98-1(3-Nitrobenzene-1,2-diol)
- 3163-07-3(4-Nitroresorcinol)
- 601-89-8(Nitroresorcinol)
- 119-34-6(4-\u200bAmino-\u200b2-\u200bnitrophenol)
- 3264-71-9(1,2,3-Benzenetriol,4,6-dinitro-)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
